2-(2,2-Diethoxy-ethoxy)-1-methoxy-4-nitro-benzene

• Molecular Formula: C13H19NO6
• Molecular Weight: 285.29 g/mol
• IUPAC Name: 2-(2,2-diethoxyethoxy)-1-methoxy-4-nitrobenzene
• InChI: InChI=1S/C13H19NO6/c1-4-18-13(19-5-2)9-20-12-8-10(14(15)16)6-7-11(12)17-3/h6-8,13H,4-5,9H2,1-3H3
• InChI Key: HAYYIWQFNVTFLC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(COC1=C(C=CC(=C1)[N+](=O)[O-])OC)OCC

Description

2-(2,2-Diethoxy-ethoxy)-1-methoxy-4-nitro-benzene is a useful research compound. Its molecular formula is C13H19NO6 and its molecular weight is 285.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 7.50 g 2-methoxy-5-nitro-phenol, 9.61 g 2-bromo-1,1-diethoxy-ethane and 15.89 g cesium carbonate in 75 ml N,N-dimethylformamide was stirred at 100° C. for 4 hours. After cooling to room temperature the reaction mixture was treated with an aqueous 1% solution of sodium hydroxide and extracted twice with ethyl acetate. The organic layer was dried over anhydrous sodium sulfate. After filtration and concentration of the solvent under reduced pressure the residue was dissolved in a mixture of ethyl acetate and n-heptane. After removal of the ethyl acetate under reduced pressure the resulting residue was filtered off and the clear solution concentrated under reduced pressure. The residue was directly subjected to the subsequent reaction without further purification. Yield: 9.45 g